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C-Flex® Tubing Technical Support Center
Welcome to the C-Flex® Tubing Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals in the proper handling and

troubleshooting of C-Flex® thermoplastic elastomer (TPE) tubing to ensure experimental

success and product integrity.

Troubleshooting Guides
This section provides solutions to common problems encountered during the use of C-Flex®

tubing in laboratory and manufacturing settings.

Issue: Leaks at Connection Points
Q1: My C-Flex® tubing is leaking at a connection point. What are the common causes and how

can I fix it?

A1: Leaks at connection points are a common issue and can often be resolved by

systematically checking the following:

Improper Alignment: Misalignment between the tubing and the fitting is a primary cause of

leaks.[1][2] Ensure that the tubing is cut cleanly and squarely and is inserted straight into the

fitting.

Inadequate Tightening: Both under-tightening and over-tightening can lead to leaks.[1][3]

Use appropriate tools to tighten fittings to the manufacturer's recommended torque
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specifications.[1]

Damaged Components: Inspect both the C-Flex® tubing and the fitting for any signs of

damage, such as cracks, scratches, or deformities.[2][3] Replace any damaged components.

Chemical Incompatibility: Exposure to incompatible chemicals can cause the tubing to swell,

soften, or crack, leading to leaks.[4] Verify the chemical compatibility of your fluid with C-
Flex® tubing.

Pressure Issues: Exceeding the maximum working pressure of the tubing can cause

connections to fail.[4][5] Ensure your system's operating pressure is within the tubing's

specified limits. For higher pressure applications, consider using braided or reinforced C-
Flex® tubing.[6][7]

Troubleshooting Workflow for Leaks:

Leak Detected at Connection Check Tubing and Fitting Alignment

Inspect and Adjust Fitting Tightness

Aligned Replace Tubing

Misaligned

Examine for Component DamageCorrect Torque

Leak Resolved
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Verify Chemical CompatibilityNo Damage

Tubing Damaged

Replace FittingFitting Damaged Confirm Operating Pressure is Within LimitsCompatible

Incompatible

Within Limits

Exceeds Limits, Use Reinforced Tubing

Click to download full resolution via product page

Caption: Troubleshooting workflow for C-Flex® tubing connection leaks.
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Issue: Tubing Discoloration or Degradation
Q2: My C-Flex® tubing has become discolored or appears degraded. What could be the

cause?

A2: Discoloration or degradation of C-Flex® tubing can be indicative of several issues:

Chemical Attack: The most common cause is exposure to incompatible chemicals.[4] This

can manifest as cloudiness, yellowing, or a change in texture. Refer to chemical compatibility

charts and perform testing under your specific experimental conditions.

Excessive Temperature: Operating the tubing outside of its recommended temperature range

can lead to softening, hardening, or discoloration.[4] C-Flex® tubing is generally flexible from

-45°C to 135°C (-50°F to 275°F).[6][8]

Sterilization Effects: While C-Flex® is compatible with various sterilization methods,

repeated autoclaving can cause deterioration.[6][9][10] Gamma irradiation is often the

recommended method of sterilization.[6][9]

UV Exposure: Prolonged exposure to UV light can cause some polymers to degrade over

time. If your application is light-sensitive, consider using opaque C-Flex® formulations.[7][11]

FAQs
This section addresses frequently asked questions about the handling and properties of C-
Flex® tubing.

Q3: What is the recommended method for sterilizing C-Flex® tubing?

A3: C-Flex® tubing can be sterilized by gamma irradiation, ethylene oxide (ETO), autoclave, or

chemicals.[12][13] However, radiation is the recommended method for all C-Flex®

thermoplastic materials, as repeated autoclaving can cause the tubing to deteriorate.[6][9] A

typical autoclave cycle is a single 30-minute cycle at 121°C.[6][9] For gamma irradiation, a

dosage of up to 40-50 kGy is generally acceptable.[9]

Q4: How do I choose the right C-Flex® formulation for my application?
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A4: Saint-Gobain offers several C-Flex® formulations, with the most common being 072, 082,

and 374.

C-Flex® 072: This opaque formulation is designed for superior durability and long life in

peristaltic pump applications.[8][14] It is also suitable for light-sensitive applications.[7]

C-Flex® 082 and 374: These are translucent formulations that allow for fluid flow visibility.[6]

[7] C-Flex® 374 is a newer, animal-derived component-free (ADCF) formula.[13] It is often

considered for general-purpose fluid transfer.[14]

Q5: What is the chemical compatibility of C-Flex® tubing?

A5: C-Flex® tubing is chemically resistant to concentrated acids and alkalis.[12][13] However,

it is generally not recommended for use with alcohols and organic solvents.[11][13] It is crucial

to consult a detailed chemical compatibility chart and, for critical applications, to conduct

specific testing with the chemicals and conditions of your experiment.[15][16]

Chemical Compatibility Summary Table[11][15][17]

Chemical Class Compatibility Rating

Acids, Dilute/Weak A (Excellent)

Acids, Strong/Concentrated A (Excellent)

Bases, Dilute/Weak A (Excellent)

Bases, Strong/Concentrated A (Excellent)

Alcohols D (Severe Effect - Not Recommended)

Ketones B (Good)

Organic Solvents D (Severe Effect - Not Recommended)

Oils D (Severe Effect - Not Recommended)

Rating Key:

A: Excellent chemical compatibility.
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B: Good chemical compatibility (minor effect).

D: Severe effect (not recommended for use).

Q6: What are extractables and leachables, and how can I minimize them when using C-Flex®

tubing?

A6:

Extractables are compounds that can be forced out of the tubing material under harsh

conditions (e.g., strong solvents, high temperatures).[18][19]

Leachables are compounds that migrate from the tubing into the process fluid under normal

operating conditions.[18][20]

In drug development, it is critical to minimize leachables to ensure product purity and patient

safety.[18][20] C-Flex® tubing is manufactured from pharmaceutical-grade thermoplastic

elastomer, and validation and extractable profiles are available from the manufacturer to assist

in validation.[8][14][21]

Best Practices to Minimize Extractables and Leachables:

Risk Assessment: Conduct a risk assessment to identify high-risk process steps where

leaching is more likely to occur, such as those closer to the final drug product.[18][22]

Vendor Data: Obtain extractables data from the tubing manufacturer.[22] This data can help

in the initial risk assessment.

Proper Sterilization: Use the recommended sterilization method. Gamma irradiation is often

preferred over autoclaving for C-Flex® as it can have less impact on the material's

properties.[6][9]

Flush the Tubing: Before use, flush the tubing with a suitable solvent (e.g., water for injection

or a buffer solution) to remove any surface contaminants or potential leachables.

Simulated Use Studies: For critical applications, conduct simulated use studies where the

tubing is exposed to the process fluid under conditions that mimic the actual process. The
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resulting fluid can then be analyzed for leachables.[20]

Logical Relationship of E&L Risk Mitigation:

Start: E&L Risk Mitigation

Conduct Risk Assessment

Review Vendor Extractables Data

Select Appropriate Sterilization Method

Perform Pre-Use Flushing

Conduct Simulated Use Leachable Study (if required)

Minimized E&L Risk

Click to download full resolution via product page

Caption: Key steps for mitigating extractables and leachables risk.
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Protocol 1: Peristaltic Pump Tubing Life Experiment

Objective: To determine the expected operational lifetime of C-Flex® tubing in a peristaltic

pump under specific experimental conditions.

Methodology:

Setup:

Install a pre-cut and sterilized segment of C-Flex® tubing (e.g., C-Flex® 072) into a 3-

roller peristaltic pump head.[10]

Connect the tubing to a fluid reservoir and a collection vessel, creating a closed loop if

desired.

Introduce a back pressure of 10 psi to simulate typical process conditions.[10]

Operation:

Set the pump to operate at a constant speed (e.g., 300 rpm).[10]

Run the pump continuously at room temperature.[10]

Monitoring:

Periodically inspect the tubing for signs of wear, such as cracking, discoloration, or loss of

elasticity.[4]

Monitor the flow rate to detect any significant decrease, which could indicate tubing

fatigue.

Endpoint:

The experiment is concluded when the tubing ruptures or when the flow rate drops below

a pre-determined acceptable level.

Record the total operating time in hours.
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Peristaltic Pump Tubing Life Data[10]

C-Flex® Formulation
Average Hours Until Rupture (at 300 rpm,
10 psi back pressure)

072 > 1000

082 ~ 400

374 ~ 350

Note: This data is for informational purposes only and actual performance may vary depending

on the specific conditions of use.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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